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Compound of Interest

Compound Name: 1-Nitropropane

Cat. No.: B105015

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical health and safety information for the handling of 1-
Nitropropane (CAS No. 108-03-2), a colorless, oily liquid utilized as a solvent and chemical
intermediate. Adherence to stringent safety protocols is imperative due to its flammable nature
and potential health hazards. This document summarizes key quantitative data, outlines
detailed experimental methodologies for safety assessments, and visualizes critical workflows
and metabolic pathways.

Core Safety & Physical Properties

1-Nitropropane is a flammable liquid with a characteristic disagreeable odor.[1][2][3] Its vapors
are heavier than air, posing a risk of accumulation in low-lying areas.[1][4] The following tables
provide a summary of its key physical, chemical, and safety-related properties.

Table 1: Physical and Chemical Properties of 1-Nitropropane
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Property Value Source(s)
Molecular Formula C3H7NO2 [1]
Molecular Weight 89.09 g/mol [1]
Appearance Colorless oily liquid [1112][3]
Odor Somewhat disagreeable [2][3]

. . 131.6 - 132 °C (269 - 270 °F)
Boiling Point [21[31[41[5]

at 760 mmHg
Melting Point -108 °C (-162 °F) [31141[5]
_ 0.9934 - 0.998 g/cm? at 20-25

Density [31[5]

°C

Vapor Pressure

8 mmHg at 20 °C

[2](3]

Vapor Density

3.06 (Air = 1)

[4]

Solubility in Water

1.4 ml/100 ml (Slightly soluble)

[4]1[5]

Refractive Index

1.4018 at 20 °C

[3](5]

Table 2: Flammability and Reactivity Data
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Property Value Source(s)

34 - 36 °C (93 - 96 °F) (closed

Flash Point [31[5106]1[7]
cup)

Autoignition Temperature 420 - 421 °C (788 - 789 °F) [41[8]

Lower Explosive Limit (LEL) 2.2% [4119]

Upper Explosive Limit (UEL) 11.0% [10]

] Health: 2, Flammaubility: 3,

NFPA 704 Rating . [O][11]

Instability: 2

Strong oxidizing agents, strong
- acids, strong bases, amines,
Incompatibilities ) [2][11][12]
metal oxides, and

hydrocarbons.

B Toxic oxides of nitrogen (NOX)
Hazardous Decomposition ,
and carbon oxides upon [1][12]
Products ]
combustion.

Toxicological Profile

Exposure to 1-Nitropropane can occur via inhalation, ingestion, or skin and eye contact.[2]
The primary target organs are the eyes, central nervous system, liver, and kidneys.[2]
Symptoms of overexposure may include eye irritation, headache, nausea, vomiting, and
diarrhea.[2][5] In animal studies, exposure has been linked to liver and kidney damage.[2][12]

Table 3: Acute Toxicity Data
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Test Species Route Value Source(s)
LD50 Rat Oral 455 mg/kg [6][13]
LD50 Mouse Oral 800 mg/kg [7]
LDLo Rabbit Oral 250 mg/kg [7]
LD50 Rabbit Dermal > 2000 mg/kg [13]

) 3100 ppm (8
LC50 Rat Inhalation [71[14]

hours)

11.02 mg/L (1

LC50 Rat Inhalation [13]
hour)
Rabbit, Guinea ) 5,000 ppm (3
LC100 ) Inhalation [14]
Pig hours)

Table 4: Occupational Exposure Limits

Organization Limit Value Source(s)
OSHA (PEL) 8-hr TWA 25 ppm (90 mg/m3) [91[14]
NIOSH (REL) 10-hr TWA 25 ppm (90 mg/m3) [9][14]
ACGIH (TLV) 8-hr TWA 25 ppm (91 mg/m3) [13][14]
NIOSH (IDLH) - 1000 ppm [4][9]

Experimental Protocols

The toxicological and safety data presented are derived from standardized experimental
protocols. The following sections detail the methodologies for key assessments, based on
internationally recognized guidelines such as those from the Organisation for Economic Co-
operation and Development (OECD).

Acute Oral Toxicity (LD50) Determination (OECD Test
Guideline 423: Acute Toxic Class Method)
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The Acute Toxic Class Method is a stepwise procedure to assess the acute oral toxicity of a
substance.[2][15]

e Principle: The method involves administering the test substance to a small group of animals
in a stepwise manner. The outcome (mortality or survival) in one step determines the dosage
for the next step.[2]

o Animal Model: Healthy, young adult rats of a single sex (typically females) are used.[2]
e Procedure:

o Animals are fasted prior to dosing.[6]

o The substance is administered orally by gavage in a single dose.[6]

o A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg).[14]

o Agroup of three animals is used for each step.[2]

o If mortality occurs in the first group, the dose for the next group is lowered. If no mortality
occurs, the dose is increased.[2]

o Animals are observed for mortality, clinical signs of toxicity, and body weight changes for
at least 14 days.[6]

» Endpoint: The method allows for the classification of the substance into a toxicity category
based on the observed mortality at different dose levels.[14][15] An approximate LD50 value
can be determined.[14]

Acute Inhalation Toxicity (LC50) Determination (OECD
Test Guideline 403)

This guideline outlines the procedure for assessing the acute toxicity of a substance via
inhalation.[1][4][12]
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e Principle: Animals are exposed to the test substance, typically as a vapor, for a defined
period, followed by an observation period.[4][12]

e Animal Model: The preferred species is the rat.[4]

e Procedure:
o Animals are placed in a dynamic airflow inhalation exposure system.[12]
o A precisely controlled concentration of the test substance is maintained in the air.[12]
o The standard exposure duration is 4 hours.[12]

o Multiple concentration levels are typically tested, with at least 10 animals per
concentration.[4]

o Following exposure, animals are observed for at least 14 days for mortality, clinical signs
of toxicity, and body weight changes.[4][12]

o A gross necropsy is performed on all animals at the end of the study.[4]

o Endpoint: The data are used to calculate the median lethal concentration (LC50), which is
the concentration expected to cause death in 50% of the test animals.[12]

Flash Point Determination (Closed-Cup Method)

The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air.
[16] Closed-cup methods are commonly used for volatile liquids.[16][17]

e Principle: The liquid is heated in a closed container, and an ignition source is periodically
introduced into the vapor space above the liquid.[16]

o Apparatus: A standardized closed-cup tester (e.g., Pensky-Martens or Tag) is used.[18][19]
e Procedure:

o The sample is placed in the test cup to a specified level.[16][18]
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o The cup is sealed with a lid containing a thermometer, a stirrer, and an opening for the
ignition source.[16]

o The sample is heated at a slow, constant rate while being stirred.[16][18]

o At regular temperature intervals, the ignition source is applied to the vapor space.[16][18]

» Endpoint: The flash point is the lowest temperature at which a flash is observed upon
application of the ignition source.[16]

Mandatory Visualizations

The following diagrams, created using the DOT language, visualize a typical experimental
workflow for determining acute oral toxicity and the proposed metabolic pathway of 1-
Nitropropane.
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Phase 1: Preparation
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Caption: Workflow for Acute Oral Toxicity Testing (OECD 423).
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Caption: Proposed Metabolic Pathway and Toxicity of 1-Nitropropane.
Handling and Safety Recommendations
Engineering Controls:
» Handle 1-Nitropropane in a well-ventilated area, preferably in a chemical fume hood.[20]
» Use explosion-proof electrical, ventilating, and lighting equipment.[10][13]

¢ All equipment used when handling the product must be grounded to prevent static discharge.
[1][11]

Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear chemical safety goggles or a face shield.[10][20]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile or neoprene) and a flame-
retardant lab coat.[8][20] Inspect gloves for any perforations before use.[20]

» Respiratory Protection: If exposure limits are exceeded or if working in a poorly ventilated
area, use a NIOSH-approved respirator with organic vapor cartridges.[2][20] For
concentrations up to 250 ppm, a supplied-air respirator is recommended.[2]

Storage:

» Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other
ignition sources.[10][20]

o Keep containers tightly closed.[13]

o Store separately from incompatible materials such as strong oxidizers, strong bases, and
amines.[8][11]

Spill and Emergency Procedures:
 In case of a spill, eliminate all ignition sources.[1][11]
o Evacuate personnel from the area.[11]

o Absorb the spill with a non-combustible material like dry sand or earth and place itin a
sealed container for disposal.[4][11]

e Do not wash spills into the sewer system.[11]

» For fires, use dry chemical, CO2, water spray, or alcohol-resistant foam.[4][6] Containers
may explode in the heat of a fire.[4][6]

This guide is intended to provide comprehensive health and safety information for the handling
of 1-Nitropropane. It is not a substitute for a thorough risk assessment and adherence to all
applicable local, state, and federal regulations. Always consult the Safety Data Sheet (SDS)
before handling any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Health and
Safety of 1-Nitropropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105015#health-and-safety-data-for-1-nitropropane-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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